Cas no 1261938-81-1 (3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid
• CAS No: 1261938-81-1
• MF: C₁₄H₁₀FNO₃
• MW: 259.232507228851
• MDL: MFCD18320220
• CID: 2764761
• PubChem ID: 53226133
• Update Time: 2025-11-05

3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10689865
• Z3244916615
• 1261938-81-1
• 3'-Carbamoyl-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18320220
• 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid, 95%
• 3-(3-AMINOCARBONYLPHENYL)-4-FLUOROBENZOIC ACID
• 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18320220
• Inchi： 1S/C14H10FNO3/c15-12-5-4-10(14(18)19)7-11(12)8-2-1-3-9(6-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
• InChI Key： KGIPGLICQKEHAD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 259.06447134Da
• Monoisotopic Mass: 259.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid

Comprehensive Overview of 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid (CAS No. 1261938-81-1)

3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid (CAS No. 1261938-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a fluorobenzoic acid moiety with an aminocarbonylphenyl group, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as an intermediate in synthesizing more complex molecules, owing to its reactive functional groups.

The growing interest in fluorinated compounds like 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid is driven by their enhanced stability and bioavailability, which are critical in modern medicinal chemistry. Fluorination often improves a compound's metabolic resistance, making it a key strategy in designing new therapeutics. This compound's carboxylic acid and amide functionalities further expand its utility, enabling diverse chemical modifications for targeted applications.

In recent years, the demand for high-purity intermediates such as CAS No. 1261938-81-1 has surged, particularly in the context of personalized medicine and bioconjugation techniques. Its compatibility with peptide synthesis and small-molecule drug discovery aligns with current trends in precision healthcare. Additionally, its potential use in proteolysis-targeting chimeras (PROTACs) has sparked discussions in academic and industrial circles, as these technologies revolutionize disease treatment.

From a synthetic chemistry perspective, 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid exemplifies the convergence of green chemistry principles and atom-efficient design. Researchers are exploring eco-friendly catalytic methods to produce such compounds, addressing sustainability concerns in chemical manufacturing. This aligns with global initiatives to reduce hazardous waste and energy consumption, making it a relevant topic for ESG (Environmental, Social, and Governance)-focused investors.

The compound's physicochemical properties, including its solubility and thermal stability, are frequently analyzed to optimize its use in formulations. Advanced techniques like HPLC and NMR spectroscopy ensure rigorous quality control, meeting the stringent standards of regulatory bodies such as the FDA and EMA. These analytical workflows are crucial for applications in GMP-compliant production environments.

As the scientific community delves deeper into structure-activity relationships (SAR), derivatives of 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid are being screened for bioactive potential. Computational tools like molecular docking and QSAR modeling accelerate this process, highlighting the compound's relevance in AI-driven drug discovery. Such innovations address common search queries like "how to predict compound bioactivity" or "best fluorinated building blocks for drug design."

In material science, this compound's aromatic rigidity and hydrogen-bonding capacity make it a candidate for designing supramolecular assemblies and organic electronics. Its integration into polymers or coordination complexes could unlock novel functionalities, resonating with trends in smart materials and nanotechnology.

To conclude, 3-(3-Aminocarbonylphenyl)-4-fluorobenzoic acid (CAS No. 1261938-81-1) represents a versatile scaffold bridging multiple disciplines. Its intersection with cutting-edge research areas ensures its continued prominence in scientific literature and industrial applications, answering pressing questions about sustainable synthesis, drug efficacy, and material innovation.